![molecular formula C15H22N2O3S B4415268 N-(4-methylbenzyl)-1-(methylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4415268.png)
N-(4-methylbenzyl)-1-(methylsulfonyl)-3-piperidinecarboxamide
Overview
Description
The compound is a derivative of benzenesulfonyl chloride and benzenesulfonamide, both of which are used in organic synthesis . It also seems to contain a piperidine ring, which is a common structure in many pharmaceuticals.
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzenesulfonyl chloride is often used as a reagent in organic synthesis . Similarly, benzenesulfonamide is used in the synthesis of various compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Benzenesulfonyl chloride is a solid at room temperature , and benzenesulfonamide is slightly soluble in water .Scientific Research Applications
Materials Science and Engineering
- Glassy Gels : Recent research has introduced a new class of materials called “glassy gels.” These materials, containing over 50% liquid, exhibit remarkable hardness and resistance to breakage . MLS000096201 might find applications in this field due to its intriguing properties.
Geochronology and Earth Sciences
- 187Re-187Os Geochronometer : The rhenium-osmium (187Re-187Os) system serves as a versatile chronometer for dating geological and extraterrestrial materials . MLS000096201 could potentially contribute to this field.
Hydrodynamics and Floating Structures
- Very Large Floating Structures (VLFS) : MLS000096201 plays a role in the direct coupling analysis method (DCAM) for analyzing VLFS responses in shallow seas. DCAM combines Boussinesq equations and hydroelasticity theory to assess VLFS behavior near islands and reefs .
Education and Research Skills Development
- Scientific Method Teaching : MLS000096201 indirectly impacts education by promoting problem-solving and critical thinking skills. While not directly related, understanding the scientific method contributes to research skill development in higher education learners .
Quantum Science and Technology
- International Year of Quantum Science and Technology (2025) : The United Nations declared 2025 as the International Year of Quantum Science and Technology. Quantum science contributes significantly to technological progress and sustainable development. MLS000096201’s potential applications in quantum research remain an exciting area of exploration .
Safety and Hazards
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-1-methylsulfonylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-12-5-7-13(8-6-12)10-16-15(18)14-4-3-9-17(11-14)21(2,19)20/h5-8,14H,3-4,9-11H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDPFODKLLZCWFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2CCCN(C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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